Cas no 2168539-40-8 (2-ethyl-4-formyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-ethyl-4-formyl-1,3-thiazole-5-carboxylic acid
• CAS No: 2168539-40-8
• MF: C₇H₇NO₃S
• MW: 185.200380563736
• CID: 5938583
• PubChem ID: 165805859
• Update Time: 2025-05-28

2-ethyl-4-formyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-formyl-1,3-thiazole-5-carboxylic acid
• 2168539-40-8
• EN300-1277672

• Inchi： 1S/C7H7NO3S/c1-2-5-8-4(3-9)6(12-5)7(10)11/h3H,2H2,1H3,(H,10,11)
• InChI Key： VCGPMWZBMWXRRR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C=O)N=C1CC

Computed Properties

• Exact Mass: 185.01466426g/mol
• Monoisotopic Mass: 185.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-ethyl-4-formyl-1,3-thiazole-5-carboxylic acid

Comprehensive Overview of 2-Ethyl-4-formyl-1,3-thiazole-5-carboxylic Acid (CAS No. 2168539-40-8)

2-Ethyl-4-formyl-1,3-thiazole-5-carboxylic acid (CAS No. 2168539-40-8) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely recognized for its applications in pharmaceuticals, agrochemicals, and material science. The compound features a unique combination of functional groups, including an ethyl substituent, a formyl group, and a carboxylic acid moiety, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for drug discovery, flavor and fragrance development, and advanced material synthesis.

In recent years, the demand for thiazole derivatives like 2-ethyl-4-formyl-1,3-thiazole-5-carboxylic acid has surged, driven by their role in designing bioactive molecules. For instance, thiazole cores are frequently employed in antimicrobial and anticancer agents, aligning with global health trends focused on combating antibiotic resistance and chronic diseases. The formyl and carboxylic acid groups in this compound also make it a valuable intermediate for click chemistry and cross-coupling reactions, which are pivotal in modern medicinal chemistry and bioconjugation techniques.

From an industrial perspective, CAS No. 2168539-40-8 is gaining attention for its potential in green chemistry applications. As sustainability becomes a priority, chemists seek eco-friendly synthetic routes, and this compound’s modular structure allows for efficient derivatization with minimal waste. Additionally, its flavor-enhancing properties are explored in the food industry, where thiazole-based compounds are known to impart savory or roasted notes, catering to the growing market for natural flavor additives.

Analytical characterization of 2-ethyl-4-formyl-1,3-thiazole-5-carboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and commercial use. Furthermore, computational studies (in silico modeling) are increasingly applied to predict its reactivity and optimize synthetic pathways, reflecting the integration of AI-driven drug design in chemical innovation.

In summary, 2-ethyl-4-formyl-1,3-thiazole-5-carboxylic acid (CAS No. 2168539-40-8) represents a multifaceted tool for chemists, bridging gaps between academic research and industrial applications. Its structural features and adaptability position it as a key player in advancing life sciences and sustainable technologies, addressing contemporary challenges in health and environmental stewardship.